![molecular formula C19H22N2O B4779707 1-[2-(2-isopropyl-4-methylphenoxy)ethyl]-1H-benzimidazole](/img/structure/B4779707.png)
1-[2-(2-isopropyl-4-methylphenoxy)ethyl]-1H-benzimidazole
Overview
Description
1-[2-(2-isopropyl-4-methylphenoxy)ethyl]-1H-benzimidazole, also known as IBE, is a benzimidazole derivative that has been studied for its potential use in treating various diseases. This compound has shown promising results in scientific research, particularly in the areas of cancer and inflammation.
Mechanism of Action
The mechanism of action of 1-[2-(2-isopropyl-4-methylphenoxy)ethyl]-1H-benzimidazole is not fully understood, but it is thought to involve the inhibition of various signaling pathways involved in cancer growth and inflammation. Specifically, 1-[2-(2-isopropyl-4-methylphenoxy)ethyl]-1H-benzimidazole has been shown to inhibit the PI3K/Akt/mTOR pathway, which is commonly dysregulated in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer and anti-inflammatory effects, 1-[2-(2-isopropyl-4-methylphenoxy)ethyl]-1H-benzimidazole has been shown to have other biochemical and physiological effects. For example, 1-[2-(2-isopropyl-4-methylphenoxy)ethyl]-1H-benzimidazole has been shown to inhibit the growth of bacteria and fungi, making it a potential treatment for infectious diseases. Additionally, 1-[2-(2-isopropyl-4-methylphenoxy)ethyl]-1H-benzimidazole has been shown to have antioxidant properties, which could make it useful in preventing oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[2-(2-isopropyl-4-methylphenoxy)ethyl]-1H-benzimidazole in lab experiments is that it has been shown to be relatively non-toxic, making it a safer alternative to other compounds. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to design experiments to study its effects.
Future Directions
There are several potential future directions for research on 1-[2-(2-isopropyl-4-methylphenoxy)ethyl]-1H-benzimidazole. One area of interest is its potential use in combination with other drugs to enhance its anti-cancer effects. Additionally, further studies are needed to fully understand its mechanism of action and potential uses in treating other diseases, such as infectious diseases and neurodegenerative diseases.
Scientific Research Applications
1-[2-(2-isopropyl-4-methylphenoxy)ethyl]-1H-benzimidazole has been studied for its potential use in treating cancer, particularly breast cancer. In vitro studies have shown that 1-[2-(2-isopropyl-4-methylphenoxy)ethyl]-1H-benzimidazole inhibits the growth of breast cancer cells by inducing cell cycle arrest and apoptosis. Additionally, 1-[2-(2-isopropyl-4-methylphenoxy)ethyl]-1H-benzimidazole has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
1-[2-(4-methyl-2-propan-2-ylphenoxy)ethyl]benzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O/c1-14(2)16-12-15(3)8-9-19(16)22-11-10-21-13-20-17-6-4-5-7-18(17)21/h4-9,12-14H,10-11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBKJYPKJHSHQRG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCCN2C=NC3=CC=CC=C32)C(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(4-Methyl-2-propan-2-ylphenoxy)ethyl]benzimidazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[5-(sec-butylthio)-1,3,4-thiadiazol-2-yl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide](/img/structure/B4779625.png)
![2-{[4-(aminosulfonyl)phenyl]amino}-2-oxoethyl [(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetate](/img/structure/B4779629.png)
![2-[1-isobutyl-4-(8-quinolinylmethyl)-2-piperazinyl]ethanol](/img/structure/B4779631.png)
![methyl (3-methyl-5-{[5-(2-nitrophenyl)-2-furyl]methylene}-4-oxo-2-thioxo-1-imidazolidinyl)acetate](/img/structure/B4779638.png)
![2-[(2-methoxyethyl)thio]-N-4-pyridinylbenzamide](/img/structure/B4779656.png)
![7-benzyl-2-(3-pyridinyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one](/img/structure/B4779669.png)
![4-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(ethylthio)-1,3-thiazol-5(4H)-one](/img/structure/B4779675.png)
![2-(ethylthio)-N-[4-(4-morpholinylsulfonyl)phenyl]benzamide](/img/structure/B4779687.png)
![5-(difluoromethyl)-3-methyl-1-[2-(5-methyl-1H-pyrazol-1-yl)propanoyl]-4,5-dihydro-1H-pyrazol-5-ol](/img/structure/B4779698.png)
![N'-bicyclo[2.2.1]hept-2-ylidene-5-isopropyl-3-thiophenecarbohydrazide](/img/structure/B4779700.png)
![2,4-difluoro-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzenesulfonamide](/img/structure/B4779713.png)
![ethyl [4-(difluoromethyl)-6-(1-ethyl-1H-pyrazol-4-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetate](/img/structure/B4779714.png)
![N-butyl-N-[(2-hydroxy-3-quinolinyl)methyl]acetamide](/img/structure/B4779718.png)